4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one

• IUPAC Name: 4-ethyl-3-methyl-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C11H14N2O/c1-3-13-8(2)11(14)12-9-6-4-5-7-10(9)13/h4-8H,3H2,1-2H3,(H,12,14)
• InChI Key: XHLMIHCVYBVFRN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(C(=O)NC2=CC=CC=C21)C
• Molecular Formula: C11H14N2O
• DSSTOX Substance ID: DTXSID50668351
• Molecular Weight: 190.24 g/mol
• CAS RN: 146740-22-9

Description

4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one, also known as EMQ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMQ is a heterocyclic compound that contains a quinoxaline ring and has a molecular formula of C11H13N3O.

Mechanism of Action

The mechanism of action of 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one has been shown to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitter levels in the brain. It has also been found to modulate the activity of various ion channels, including calcium and potassium channels.
Biochemical and Physiological Effects:
4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which may help to protect cells from oxidative damage. 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one has also been found to exhibit antitumor activity, which may be due to its ability to induce apoptosis in cancer cells. In addition, 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one has been found to have anticonvulsant properties, which may be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one in lab experiments is its relatively low cost and ease of synthesis. 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one is also stable under a range of conditions, which makes it easy to handle and store. However, one limitation of using 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are many potential future directions for research on 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one. One area of research is in the development of new drugs based on 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one. Researchers are also interested in exploring the potential of 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one as a treatment for neurodegenerative disorders such as Alzheimer's and Parkinson's disease. In addition, there is ongoing research into the mechanism of action of 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one, which may help to identify new targets for drug development. Finally, researchers are interested in exploring the potential of 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one as a tool for studying the function of ion channels and other signaling pathways in the body.

Synthesis Methods

The synthesis of 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one involves the condensation of 2-aminobenzamide and ethyl acetoacetate in the presence of acetic acid and ethanol. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization. This synthesis method has been optimized to produce high yields of pure 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one.

Scientific Research Applications

4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is in the development of new drugs. 4-Ethyl-3-methyl-3,4-dihydroquinoxalin-2(1H)-one has been found to exhibit a range of biological activities, including antitumor, antioxidant, and anticonvulsant properties. It has also been studied as a potential treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.